2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate

• CAS No.: 113728-81-7
• Molecular Formula: C10H14ClNO5
• Molecular Weight: 263.67 g/mol
• IUPAC Name: 2-(2,4,6-trimethylpyridin-1-ium-1-yl)acetaldehyde;perchlorate
• InChI: InChI=1S/C10H14NO.ClHO4/c1-8-6-9(2)11(4-5-12)10(3)7-8;2-1(3,4)5/h5-7H,4H2,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: VBZXXASMPAUWPO-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=[N+](C(=C1)C)CC=O)C.[O-]Cl(=O)(=O)=O

Description

2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate is a chemical compound known for its unique structure and properties. It is a derivative of pyridine, a basic heterocyclic organic compound. The presence of the trimethyl groups and the oxoethyl group attached to the pyridine ring gives this compound distinctive chemical characteristics.

Preparation Methods

The synthesis of 2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate typically involves the reaction of 2,4,6-trimethylpyridine with an appropriate oxoethylating agent in the presence of a perchlorate source. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale reactions using automated systems to maintain consistency and efficiency.

Chemical Reactions Analysis

2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, influencing their activity and leading to various biochemical effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2,4,6-Trimethyl-1-(2-oxoethyl)pyridin-1-ium perchlorate can be compared with other similar compounds such as:

2,4,6-Trimethylpyridine: Lacks the oxoethyl group, leading to different chemical properties.

1-(2-oxoethyl)pyridin-1-ium perchlorate: Lacks the trimethyl groups, affecting its reactivity and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.